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Compound of Interest

Compound Name: 1-Propyl-1H-pyrrole-2,5-dione
CAS No.: 26714-88-5
Cat. No.: B7728439
Get Quote
. J

Executive Summary

N-Propylmaleimide (N-PMI) is a potent electrophilic building block used extensively in
bioconjugation, polymer crosslinking, and heterobifunctional linker synthesis. Its utility is
derived from the electron-deficient maleimide ring, which undergoes rapid Michael addition with
nucleophiles, particularly thiols (sulfhydryls).

However, this same reactivity profile renders N-PMI a significant biological hazard. It is a potent
skin sensitizer, a corrosive agent, and possesses acute toxicity. This guide provides a self-
validating safety framework for researchers, moving beyond generic "good practice" to
mechanism-based risk mitigation.

Physicochemical Profile

Understanding the physical state of N-PMI is critical for exposure control. At standard
laboratory temperatures, it exists near its phase transition point, meaning it can unexpectedly
shift between a solid and a liquid, increasing the risk of splashes or aerosolization during
weighing.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b7728439#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7728439?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Critical Safety Implication

CAS Number 21746-40-7 Use for exact SDS verification.

Low molecular weight

Molecular Formula C7HsNO2 N ) )
facilitates skin permeation.
, _ , o MP: 24-26 °C.[1][2] May
Physical State Low-melting solid / Liquid ]
liquefy at warm room temp.
Volatility is moderate;
Boiling Point 97 °C (at 18 mmHg) inhalation risk increases with
heat.
) Denser than water; sinks in
Density 1.112 g/mL )
aqueous spills.
N ) ) Lipophilic nature aids rapid
Solubility Soluble in organic solvents

dermal absorption.

Mechanism of Toxicity & Reactivity

The toxicity of N-PMI is not random; it is deterministic based on its chemistry. The maleimide
double bond acts as a Michael acceptor. Upon contact with biological tissue, it alkylates
essential thiol groups on proteins (e.g., glutathione, cysteine residues in enzymes), leading to:

e Enzyme Inhibition: Irreversible blocking of active sites.
e Oxidative Stress: Depletion of cellular glutathione.

» Haptenization: Modification of skin proteins triggers an immune response (sensitization).

Figure 1: Mechanism of Cysteine Alkylation (Michael
Addition)
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Caption: The irreversible alkylation of biological thiols by N-Propylmaleimide, leading to cellular
toxicity and sensitization.

Hazard Identification

N-PMI is often underestimated compared to its analog N-Ethylmaleimide (NEM), but it shares
the same hazardous pharmacophore.

Hazard Class H-Code Hazard Statement
Acute Toxicity H302 / H301 Harmful/Toxic if swallowed.
) ] Causes severe skin burns and
Skin Corrosion H314
eye damage.[3]
o May cause an allergic skin
Sensitization H317 ] -
reaction (Sensitizer).[3]
Causes serious eye damage
Eye Damage H318

(Irreversible).

Note: Classifications may vary slightly by vendor (e.g., Fisher vs. Sigma), but the Precautionary
Principle dictates treating it as a Corrosive Toxicant.

Safety & Handling Protocol
Engineering Controls

o Primary Barrier: All operations (weighing, solubilization, reaction) must occur inside a
certified Chemical Fume Hood.
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 Airflow: Ensure face velocity is 80-100 fpm.

» Balance: Use a microbalance inside the hood or a vented balance enclosure. Do not weigh
on an open benchtop due to sublimation/dust risks.

Personal Protective Equipment (PPE)

Standard nitrile gloves are often insufficient for small, lipophilic organic molecules like N-PMI
over long durations.

e Gloves:
o Short contact: Double-layered Nitrile (minimum 5 mil).

o Extended use/Spill:Silver Shield / 4H (Laminate) gloves are required. The propyl chain
increases lipophilicity, potentially accelerating permeation through standard rubber.

o Eye Protection: Chemical splash goggles (ANSI Z87.1). Face shield recommended if
handling >5g liquid phase.

e Body: Lab coat (buttoned) + chemical-resistant apron if handling stock solutions.

Operational Workflow

This workflow integrates "Self-Validating" steps—actions that confirm safety before proceeding
(e.g., checking the phase state).

Figure 2: Safe Handling Workflow
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Start: N-PMI Retrieval
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Caption: Operational workflow emphasizing phase-state verification and mandatory chemical
guenching.

Decontamination & Waste Disposal

Because N-PMI is an electrophile, it can be chemically deactivated ("quenched") before
disposal. This transforms a reactive hazard into a stable thioether.

Chemical Quenching Protocol (The "Kill" Step)

Before disposing of reaction mixtures or cleaning glassware, you must consume the active
maleimide.

Reagent: Prepare a 1M solution of Dithiothreitol (DTT), Beta-mercaptoethanol (BME), or
Glutathione.

Stoichiometry: Add the thiol at 5-10x molar excess relative to the residual N-PMI.

Validation: Allow to react for 15—-30 minutes at room temperature.

o Mechanism:[4] The thiol permanently alkylates the maleimide ring, neutralizing its ability to
bind human tissue.

Disposal: Dispose of the quenched mixture as solvent waste (non-reactive).

Spill Management

o Small Spills (<10 mL):
o Cover with absorbent pads.
o Soak pads with 10% sodium sulfide or excess DTT solution to deactivate in situ.
o Double bag in hazardous waste bags.

o Skin Exposure:

o Immediate: Flush with water for 15 minutes.
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o Soap: Wash gently with soap to remove the lipophilic compound.

o Medical: Seek attention immediately. Mention "Maleimide alkylating agent."”
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7728439/docs#technical-guide-n-propylmaleimide-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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